Cefuroxime sodium Cefuroxime sodium Cefuroxime sodium(cas 56238-63-2) is a broad-spectrum cephalosporin antibiotic resistant to beta-lactamase. Cefuroxime Sodium has been proposed for infections with gram-negative and gram-positive organisms, gonorrhea, and haemophilus. It is an enteral second-generation cephalosporin antibiotic. It was discovered by the Glaxo, and marketed as Zinacef.
Brand Name: Vulcanchem
CAS No.: 56238-63-2
Catalog No.: VC000399
InChI: InChI=1S/C16H16N4O8S.Na/c1-26-19-9(8-3-2-4-27-8)12(21)18-10-13(22)20-11(15(23)24)7(5-28-16(17)25)6-29-14(10)20;/h2-4,10,14H,5-6H2,1H3,(H2,17,25)(H,18,21)(H,23,24);/q;+1/p-1/b19-9-;/t10-,14-;/m1./s1
SMILES: CO/N=C(/C1=CC=CO1)C(=O)N[C@H]2[C@@H]3N(C2=O)C(=C(CS3)COC(=O)N)C(=O)[O-].[Na+]
Molecular Formula: C16H15N4NaO8S
Molecular Weight: 446.37 g/mol

Cefuroxime sodium

* For research use only. Not for human or veterinary use.

CAS No.: 56238-63-2

APIs

Catalog No.: VC000399

Molecular Formula: C16H15N4NaO8S

Molecular Weight: 446.37 g/mol

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Cefuroxime sodium - 56238-63-2

CAS No. 56238-63-2
Product Name Cefuroxime sodium
Synonyms Cefuroxime sodium;
Molecular Formula C16H15N4NaO8S
Molecular Weight 446.37 g/mol
InChI InChI=1S/C16H16N4O8S.Na/c1-26-19-9(8-3-2-4-27-8)12(21)18-10-13(22)20-11(15(23)24)7(5-28-16(17)25)6-29-14(10)20;/h2-4,10,14H,5-6H2,1H3,(H2,17,25)(H,18,21)(H,23,24);/q;+1/p-1/b19-9-;/t10-,14-;/m1./s1
InChIKey URDOHUPGIOGTKV-JTBFTWTJSA-M
SMILES CO/N=C(/C1=CC=CO1)C(=O)N[C@H]2[C@@H]3N(C2=O)C(=C(CS3)COC(=O)N)C(=O)[O-].[Na+]
Appearance White to yellowish crystalline powder
Description Cefuroxime sodium(cas 56238-63-2) is a broad-spectrum cephalosporin antibiotic resistant to beta-lactamase. Cefuroxime Sodium has been proposed for infections with gram-negative and gram-positive organisms, gonorrhea, and haemophilus. It is an enteral second-generation cephalosporin antibiotic. It was discovered by the Glaxo, and marketed as Zinacef.
References
1:[Influence of cefuroxime sodium on synaptic plasticity of parallel fiber-Purkinje cells in young rats]. He HY, Ren YG, Li L, Jin FL, DU YP, Zhang YP.Zhongguo Dang Dai Er Ke Za Zhi. 2016 Jun;18(6):558-63. Chinese. PMID: 27324547 Free Article
2:Development and validation of a rapid turbidimetric assay to determine the potency of cefuroxime sodium in powder for dissolution for injection. Vieira DC, Fiuza TF, Salgado HR.Pathogens. 2014 Jul 30;3(3):656-66. doi: 10.3390/pathogens3030656. PMID: 25438016 Free PMC Article
3:Optimization and validation of spectrofluorimetric method for determination of cefadroxile and cefuroxime sodium in pharmaceutical formulations. Elbashir AA, Ahmed SM, Aboul-Enein HY.Luminescence. 2013 Jul-Aug;28(4):490-5. doi: 10.1002/bio.2481. Epub 2013 Jan 24. PMID: 23345111
4:Bioequivalence and population pharmacokinetic modeling of two forms of antibiotic, cefuroxime lysine and cefuroxime sodium, after intravenous infusion in beagle dogs. Zhao L, Li Q, Li X, Yin R, Chen X, Geng L, Bi K.J Biomed Biotechnol. 2012;2012:507294. doi: 10.1155/2012/507294. Epub 2012 Jul 15. PMID: 22911056 Free PMC Article
5:Comparison of HPLC and UV spectrophotometric methods for the determination of cefuroxime sodium in pharmaceutical products. Vieira DC, Salgado HR.J Chromatogr Sci. 2011 Aug;49(7):508-11. PMID: 21801481
6:Role of liquid membrane phenomenon in the anti-bacterial activity of Cefuroxime Sodium. Nagesh C, Shankaraiah MM, Venkatesh JS, Setty SR.J Basic Clin Pharm. 2010 Mar;1(2):77-80. Epub 2010 May 15. PMID: 24825969 Free PMC Article
7:Development and validation of a microbiological agar assay for determination of cefuroxime sodium in pharmaceutical preparations. Schmidt CA, Agarrayua DA, Laporta LV, Machado JC, Manfio ML, Bittencourt CF.J Microbiol Methods. 2009 Jun;77(3):308-15. doi: 10.1016/j.mimet.2009.03.012. Epub 2009 Apr 1. PMID: 19344741
8:Chemical stability of cefuroxime sodium after reconstitution in 0.9% sodium chloride injection and storage in polypropylene syringes for pediatric use. Gupta VD.Int J Pharm Compd. 2003 Jul-Aug;7(4):310-2. PMID: 23979702
9:Pharmacokinetics and intramuscular bioavailability of cefuroxime sodium in goats. ABO EL-SOOUD K, El-Banna HA, Hanafy MS, Goudah A.Res Vet Sci. 2000 Dec;69(3):219-24. PMID: 11124092
10:Stability of cefuroxime sodium and aminophylline or theophylline. Stewart JT, Warren FW, Johnson SM.Am J Hosp Pharm. 1994 Mar 15;51(6):809-11. No abstract available. PMID: 8010322